Cas no 396724-53-1 (2-(2,4-dichlorophenoxy)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• CAS No: 396724-53-1
• MF: C₁₉H₁₄Cl₂N₄O₄S
• MW: 465.309860706329
• CID: 6308557
• PubChem ID: 5072384
• Update Time: 2025-07-04

2-(2,4-dichlorophenoxy)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide
• AKOS024599836
• SR-01000445315
• F0778-0435
• 2-(2,4-dichlorophenoxy)-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
• 2-(2,4-dichlorophenoxy)-N-[2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]acetamide
• SR-01000445315-1
• 2-(2,4-dichlorophenoxy)-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• 396724-53-1

• Inchi： 1S/C19H14Cl2N4O4S/c20-11-1-6-17(15(21)7-11)29-8-18(26)22-19-14-9-30-10-16(14)23-24(19)12-2-4-13(5-3-12)25(27)28/h1-7H,8-10H2,(H,22,26)
• InChI Key： QTPRZYQPFPUEIC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NC1=C2CSCC2=NN1C1C=CC(=CC=1)[N+](=O)[O-])=O)Cl

Computed Properties

• Exact Mass: 464.0112815g/mol
• Monoisotopic Mass: 464.0112815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(2,4-dichlorophenoxy)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylacetamide

2-(2,4-Dichlorophenoxy)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide

Introduction to the Compound

The compound 2-(2,4-dichlorophenoxy)-N-2-(4-nitrophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylacetamide (CAS No. 396724-53-1) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential applications in drug development. The molecule's structure includes a thienopyrazole ring system, which is known for its unique electronic properties and ability to interact with biological targets. The presence of substituents such as the 2,4-dichlorophenoxy group and the 4-nitrophenyl group further enhances its chemical diversity and functional versatility.

Structural Analysis and Synthesis

The synthesis of 2-(2,4-dichlorophenoxy)-N-2-(4-nitrophenyl)-thieno[3,4-c]pyrazol-3-ylacetamide involves a series of intricate chemical reactions. The core thienopyrazole ring is typically formed through a cyclization process involving appropriate precursors. The substitution patterns on the phenolic and phenyl groups are critical for achieving the desired regioselectivity and reactivity during the synthesis. Recent advancements in catalytic methods have enabled more efficient and selective pathways for constructing such complex molecules.

Pharmacological Properties and Applications

Research into the pharmacological properties of CAS No. 396724-53-1 has revealed promising results in various biological assays. The compound exhibits potent activity against specific enzyme targets, making it a valuable lead compound in drug discovery programs. Its ability to modulate cellular signaling pathways has been extensively studied using advanced techniques such as X-ray crystallography and molecular docking simulations.

Recent studies have highlighted the potential of this compound in treating conditions such as inflammation and neurodegenerative diseases. The incorporation of electron-withdrawing groups like the nitrophenyl moiety enhances its bioavailability and stability in physiological conditions. Furthermore, its interaction with membrane receptors has been explored through lipidomics approaches, providing insights into its mechanism of action.

Safety and Toxicological Considerations

The safety profile of CAS No. 396724-53-1 is an essential aspect of its development as a therapeutic agent. Preclinical toxicological studies have demonstrated that the compound exhibits low toxicity at therapeutic doses. Its metabolites have been characterized using high-resolution mass spectrometry, revealing pathways that minimize systemic toxicity while maintaining efficacy.

Efforts are ongoing to optimize the compound's pharmacokinetic properties further through structural modifications. These modifications aim to enhance solubility and reduce clearance rates without compromising its biological activity.

Conclusion and Future Directions

In conclusion, CAS No. 396724-53-1, or 2-(2,4-dichlorophenoxy)-N-2-(4-nitrophenyl)-thieno[3,4-c]pyrazol-3-ylacetamide, represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising pharmacological profile position it as a strong candidate for further development into clinically relevant therapeutics.